Cas no 2137134-67-7 (Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)-)

• Product Name: Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)-
• CAS No: 2137134-67-7
• MF: C₁₀H₁₈ClNO₄
• MW: 251.7072224617
• CID: 5255929
• Update Time: 2025-06-28

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• (R)-Chloromethyl 3-((tert-butoxycarbonyl)amino)butanoate
• chloromethyl (3R)-3-{[(tert-butoxy)carbonyl]amino}butanoate
• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)-

• Inchi： 1S/C10H18ClNO4/c1-7(5-8(13)15-6-11)12-9(14)16-10(2,3)4/h7H,5-6H2,1-4H3,(H,12,14)/t7-/m1/s1
• InChI Key： UJUNDWHIFKCLMQ-SSDOTTSWSA-N
• SMILES： ClCOC(C[C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)-

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)-

The compound Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)- (CAS No. 2137134-67-7) is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the development of advanced pharmaceutical agents. The (3R)- configuration denotes the specific spatial arrangement of the substituents around the chiral center at position 3 of the butanoic acid backbone.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and its ability to modulate cellular signaling pathways. The chloromethyl ester group attached to the molecule plays a crucial role in enhancing its bioavailability and stability during pharmacokinetic studies. Additionally, the (1,1-dimethylethoxy)carbonyl group serves as a protective moiety, ensuring controlled release of active pharmaceutical ingredients during drug delivery.

From a structural perspective, this compound exhibits a well-defined tertiary amine functionality due to the presence of the carbamate group. This feature not only contributes to its chemical stability but also facilitates interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled precise modeling of this compound's interaction with key therapeutic targets, providing deeper insights into its mechanism of action.

The synthesis of Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)- involves multi-step reactions that require meticulous control over stereochemistry and functional group compatibility. One common approach involves the selective protection and deprotection strategies using reagents like diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt). These methods ensure high yields and purity levels necessary for downstream applications in drug discovery.

In terms of applications, this compound has shown promise in targeted drug delivery systems. Its ability to undergo controlled cleavage under physiological conditions makes it an ideal candidate for site-specific drug release. Furthermore, its use in peptide synthesis has been documented in recent publications, where it serves as a key intermediate for constructing complex biomolecules with defined stereochemistry.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential in green chemistry by identifying environmentally friendly alternatives for its synthesis. These developments underscore the importance of Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3R)- as a versatile building block in modern medicinal chemistry.